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Compound of Interest

Compound Name: 2-Methoxyestrone-13C6

Cat. No.: B15143867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources for 2-

Methoxyestrone-¹³C₆, a crucial isotopically labeled internal standard for quantitative analysis.

The guide includes a comparative summary of suppliers, a detailed experimental protocol for its

use in mass spectrometry-based assays, and visualizations of relevant biochemical pathways

and analytical workflows.

Commercial Supplier Overview
2-Methoxyestrone-¹³C₆ is available from several reputable suppliers of research chemicals and

analytical standards. The following tables summarize the available quantitative data for both

the ¹³C-labeled and unlabeled forms of 2-Methoxyestrone to facilitate procurement decisions.

Table 1: Commercial Sources for 2-Methoxyestrone-¹³C₆

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15143867?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Catalog Number Purity
Available
Quantities

MedChemExpress HY-113252S1 Not Specified 1 mg, 5 mg

Toronto Research

Chemicals
M262522 Not Specified Not Specified

Cayman Chemical Not readily available - -

Santa Cruz

Biotechnology
Not readily available - -

Table 2: Commercial Sources for Unlabeled 2-Methoxyestrone

Supplier Catalog Number Purity
Available
Quantities

Cayman Chemical 34155 ≥95% Not Specified

Santa Cruz

Biotechnology
sc-212220 Not Specified Not Specified

MedChemExpress HY-113252 Not Specified

10 mM in DMSO, 1

mg, 5 mg, 10 mg, 50

mg, 100 mg

Toronto Research

Chemicals
M262520 >95% (HPLC)

100 mg, 250 mg, 25

mg, 500 mg, 50 mg

Biochemical Pathway
2-Methoxyestrone is an endogenous metabolite of estrone. Its formation is a key step in the

metabolic pathway of estrogens, catalyzed by the enzyme Catechol-O-methyltransferase

(COMT).
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Figure 1: Metabolic pathway of Estrone to 2-Methoxyestrone.

Experimental Protocol: Quantitative Analysis of 2-
Methoxyestrone using Isotope Dilution LC-MS/MS
This protocol outlines a general procedure for the quantification of 2-Methoxyestrone in

biological samples, such as plasma or urine, using 2-Methoxyestrone-¹³C₆ as an internal

standard. This method, known as isotope dilution mass spectrometry, is the gold standard for

quantitative analysis due to its high accuracy and precision.

1. Materials and Reagents

2-Methoxyestrone (unlabeled standard)

2-Methoxyestrone-¹³C₆ (internal standard)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

β-Glucuronidase/sulfatase (e.g., from Helix pomatia)

Sodium acetate buffer (pH 5.0)

Solid Phase Extraction (SPE) cartridges (e.g., C18)
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Biological matrix (e.g., plasma, urine)

2. Standard and Internal Standard Preparation

Prepare stock solutions of unlabeled 2-Methoxyestrone and 2-Methoxyestrone-¹³C₆ in

methanol at a concentration of 1 mg/mL.

From the stock solutions, prepare a series of working standard solutions of unlabeled 2-

Methoxyestrone at concentrations ranging from the expected lower limit to the upper limit of

quantification in the biological samples.

Prepare a working internal standard solution of 2-Methoxyestrone-¹³C₆ at a fixed

concentration (e.g., 100 ng/mL) in methanol.

3. Sample Preparation

The following is a general workflow for sample preparation. Optimization may be required

depending on the specific biological matrix.
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Sample Preparation

Biological Sample (e.g., Plasma, Urine)

Spike with 2-Methoxyestrone-¹³C₆ Internal Standard

Enzymatic Hydrolysis (β-Glucuronidase/Sulfatase)

Solid Phase Extraction (SPE)

Elute with Methanol

Evaporate to Dryness

Reconstitute in Mobile Phase

LC-MS/MS Analysis
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To cite this document: BenchChem. [Commercial Sources and Technical Guide for 2-
Methoxyestrone-¹³C₆]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143867#commercial-sources-for-2-
methoxyestrone-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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